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Compound of Interest

Compound Name: 1,2-Dioleoyl-3-behenoylglycerol

Cat. No.: B3026054 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2-Dioleoyl-3-behenoylglycerol (OOB) is a specific triglyceride containing two oleic acid

chains and one behenic acid chain. Triglycerides are a key class of lipids used in various

research and pharmaceutical applications, including as excipients in drug formulations and as

research tools in metabolic studies. Accurate and consistent preparation of stock solutions is

critical for obtaining reliable and reproducible experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of 1,2-Dioleoyl-3-
behenoylglycerol stock solutions.

Data Presentation

The following table summarizes the solubility and storage information for triglycerides and

related lipids, which can be used as a guideline for handling 1,2-Dioleoyl-3-behenoylglycerol.
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Compound/Clas

s
Solvent

Solubility &

Conditions

Storage

Temperature (in

solvent)

Reference

Triglycerides

(general)

Dimethyl

Sulfoxide

(DMSO)

Effective for

extraction from

cells.[1][2]

-20°C or -80°C [1][2]

Chloroform:Meth

anol (2:1)

Standard for lipid

extraction.[3]
-20°C ± 4°C [4]

2-Propanol

Used to

reconstitute

evaporated lipid

extracts.[3]

Not specified [3]

1,2-Dioleoyl-3-

linoleoyl-rac-

glycerol

DMSO

Used as a co-

solvent in

formulations.[5]

-80°C for 1 year [5]

1,2-Dioleoyl-sn-

glycero-3-

phosphate

sodium salt

Methanol Soluble.[6]

-80°C for 6

months; -20°C

for 1 month.[7]

[6][7]

DMSO

1.25 mg/mL

(requires

sonication and

warming to

60°C).[7]

-80°C for 6

months; -20°C

for 1 month.[7]

[7]

Unsaturated

Lipids (general)

Suitable organic

solvent

Should be

dissolved and

not stored as a

powder.[4]

-20°C ± 4°C in a

glass container

with a Teflon-

lined cap.[4]

[4]
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1,2-Dioleoyl-3-behenoylglycerol (solid)

High-purity organic solvents (e.g., Dimethyl Sulfoxide (DMSO), Chloroform, Methanol)

Glass vials with Teflon-lined screw caps

Inert gas (Argon or Nitrogen)

Analytical balance

Vortex mixer

Sonicator (water bath or probe)

Heating block or water bath

Protocol for Preparation of Stock Solution:

Pre-dissolution Handling:

Before opening, allow the container of 1,2-Dioleoyl-3-behenoylglycerol to equilibrate to

room temperature to prevent condensation of moisture, which can lead to hydrolysis.[4]

Handle the compound in a clean, dry environment.

Weighing:

Accurately weigh the desired amount of 1,2-Dioleoyl-3-behenoylglycerol using an

analytical balance.

Transfer the weighed solid to a clean, dry glass vial.

Solvent Addition:

Based on the intended application, select a suitable solvent. DMSO is a common choice

for cell-based assays, while chloroform or a chloroform/methanol mixture is often used for

analytical purposes.[1][3]
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Add the appropriate volume of the chosen solvent to the vial to achieve the desired stock

concentration.

Dissolution:

Cap the vial tightly and vortex thoroughly.

Due to the long-chain fatty acids, 1,2-Dioleoyl-3-behenoylglycerol may require

assistance to fully dissolve. If the solution is not clear, proceed with the following steps:

Sonication: Place the vial in a sonicator bath for 10-15 minutes.

Warming: Gently warm the solution in a water bath or on a heating block. For DMSO,

warming up to 60°C can aid dissolution.[7] For other solvents, keep the temperature

below their boiling points.

Alternate between vortexing, sonication, and warming until the solid is completely

dissolved and the solution is clear.

Storage of Stock Solution:

For long-term storage, it is recommended to overlay the solution with an inert gas like

argon or nitrogen to prevent oxidation of the unsaturated oleoyl chains.[4]

Store the stock solution in a tightly sealed glass vial with a Teflon-lined cap at -20°C or

-80°C.[4][7] Storage in plastic containers should be avoided as organic solvents can leach

plasticizers.[4][8]

Triglycerides in organic solvents are generally stable for extended periods when stored

properly.[9] For solutions in DMSO, storage at -80°C for up to a year is common practice

for similar lipids.[5]
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Workflow for Preparation of 1,2-Dioleoyl-3-behenoylglycerol Stock Solution

Preparation

Dissolution

Storage

Equilibrate solid to room temperature

Weigh desired amount of 1,2-Dioleoyl-3-behenoylglycerol

Transfer to a glass vial

Add appropriate volume of selected organic solvent

Vortex thoroughly

Check for complete dissolution

If not dissolved, apply sonication and/or gentle warming

Solid remains

Overlay with inert gas (Argon or Nitrogen)

Solution is clear

Store in a sealed glass vial at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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